Cas no 1805471-63-9 (2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1805471-63-9
• MF: C₁₃H₉BrF₃N
• MW: 316.116472959518
• CID: 4901570
• Update Time: 2025-08-05

2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9BrF3N/c14-8-11-6-10(13(15,16)17)7-12(18-11)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： SXTOAOJHJRDNOX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine (CAS: 1805471-63-9): Properties, Applications, and Market Insights

2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine (CAS: 1805471-63-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique molecular structure combining a phenyl ring and a trifluoromethyl group, making it a valuable intermediate for synthesizing complex molecules. Researchers frequently search for "2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine uses" or "CAS 1805471-63-9 suppliers," reflecting its growing importance in medicinal chemistry.

The compound's chemical properties include a molecular weight of 316.15 g/mol and a distinct pyridine core that enhances its reactivity in cross-coupling reactions. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitutions – a feature often explored in answers to "how to modify 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine" queries. The trifluoromethyl moiety contributes to increased lipophilicity, a property highly sought after in drug design to improve membrane permeability.

In pharmaceutical applications, this compound serves as a key building block for kinase inhibitors and anti-inflammatory agents, addressing trending searches like "pyridine derivatives in drug discovery 2024." Recent studies highlight its utility in developing targeted cancer therapies, particularly for its role in creating selective protein binders. The agrochemical industry utilizes it in synthesizing novel pesticides, with particular interest in its potential for environmentally friendly crop protection solutions – a hot topic in "green chemistry innovations" discussions.

The synthetic methodology for 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine typically involves palladium-catalyzed coupling reactions, a process frequently searched as "best synthesis route for bromomethyl pyridines." Advanced purification techniques like preparative HPLC ensure high purity grades (>98%) required for sensitive applications. Storage recommendations suggest keeping the compound in amber glass containers under inert atmosphere at 2-8°C to maintain stability – practical information often sought in "handling brominated pyridine compounds" queries.

Market analysis shows growing demand for 1805471-63-9, with increasing applications in bioconjugation chemistry and PET tracer development. The compound's versatility aligns with current research trends toward multifunctional scaffolds, answering industry needs for "modular building blocks in drug design." Quality specifications typically require NMR and LC-MS characterization, with particular attention to residual solvent content – key parameters in "pharmaceutical intermediate quality control" discussions.

From a regulatory perspective, proper documentation including SDS and COA is essential for compliance, addressing common concerns in "importing specialty pyridine compounds" searches. The compound's intellectual property landscape shows several patents involving its derivatives, particularly in neurological disorder treatments – a rapidly growing sector in medicinal chemistry. Researchers often inquire about "2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine alternatives" when designing novel molecular architectures.

Future developments may explore this compound's potential in click chemistry applications and biocompatible materials, aligning with searches for "next-generation pyridine chemistry." The presence of both electron-withdrawing (CF3) and electron-donating (phenyl) groups creates unique electronic properties that facilitate diverse molecular transformations. This characteristic makes it particularly valuable for creating structure-activity relationship libraries in drug discovery programs.

For laboratory handling, standard personal protective equipment including nitrile gloves and chemical goggles is recommended, addressing practical "safe handling of brominated compounds" questions. The compound's solubility profile (soluble in DMSO, DMF; slightly soluble in ethanol) frequently appears in "2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine solubility data" searches. Analytical methods typically employ reverse-phase HPLC with UV detection at 254 nm for quality assessment.

In conclusion, 2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine (CAS: 1805471-63-9) represents a versatile chemical building block with expanding applications across multiple research domains. Its unique structural features continue to inspire innovative applications in medicinal chemistry and material science, making it a compound of enduring interest to researchers worldwide. The growing body of literature and patents referencing this molecule confirms its significance in contemporary organic synthesis and drug development pipelines.